Cas no 56107-99-4 (1,2,4,5-Tetrazine, 3-(4-bromophenyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3-(4-bromophenyl)-
• CAS No: 56107-99-4
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• CID: 4037637
• PubChem ID: 642839
• Update Time: 2025-04-22

1,2,4,5-Tetrazine, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3-(4-bromophenyl)-
• 3-(4-bromophenyl)-1,2,4,5-tetraazine
• 3-(4-bromo-phenyl)-[1,2,4,5]tetrazine
• 3-(4-bromophenyl)-1,2,4,5-tetrazine
• 3-(para-bromophenyl)-1,2,4,5-tetrazin
• 3-(p-bromo)phenyl-1,2,4,5-tetrazine
• 3-(p-bromo-phenyl)-1,2,4,5-tetrazine
• AC-907/34105053
• 56107-99-4
• EN300-37104699
• InChI=1/C8H5BrN4/c9-7-3-1-6(2-4-7)8-12-10-5-11-13-8/h1-5
• SCHEMBL21371624

• Inchi： 1S/C8H5BrN4/c9-7-3-1-6(2-4-7)8-12-10-5-11-13-8/h1-5H
• InChI Key： MFLXHPDTBBNRPG-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(Br)=CC=2)N=NC=NN=1

Computed Properties

• Exact Mass: 235.96976Da
• Monoisotopic Mass: 235.96976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.6Ų